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Compound of Interest

Compound Name: Benzyl-PEG2-CH2COOH

Cat. No.: B1589345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, handling, and

Material Safety Data Sheet (MSDS) information for Benzyl-PEG2-CH2COOH (CAS No. 91842-

53-4), a bifunctional linker commonly utilized in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). Due to the limited availability of a comprehensive, publicly accessible MSDS for

this specific compound, this guide synthesizes information from available data on structurally

similar compounds and general best practices for handling PEGylated carboxylic acids in a

laboratory setting. Researchers must exercise caution and supplement this information with

their institution's specific safety protocols.

Compound Identification and Properties
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Property Value Source

Chemical Name

3-(2-(2-

(benzyloxy)ethoxy)ethoxy)prop

anoic acid

-

CAS Number 91842-53-4 Multiple

Molecular Formula C₁₃H₁₈O₅ Multiple

Molecular Weight 254.28 g/mol Multiple

Appearance Liquid MedChemExpress

Density 1.163 ± 0.06 g/cm³ MedChemExpress

Melting Point Not available -

Boiling Point Not available -

Flash Point Not available -

Solubility Soluble in DMSO and DMF BroadPharm

Storage Temperature
2-8°C (Short-term), -20°C

(Long-term, Powder)
Sigma-Aldrich, DC Chemicals

Hazard Identification and Safety Precautions
While a specific hazard profile for Benzyl-PEG2-CH2COOH is not readily available, data for

the structurally similar compound 3-(2-(benzyloxy)ethoxy)propanoic acid (CAS No. 91555-65-6)

suggests the following potential hazards:
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Hazard Statement GHS Classification Precautionary Measures

H302: Harmful if swallowed Acute Tox. 4

Do not eat, drink or smoke

when using this product. Wash

hands thoroughly after

handling.

H315: Causes skin irritation Skin Irrit. 2

Wear protective gloves. Wash

contaminated skin thoroughly

after handling.

H319: Causes serious eye

irritation
Eye Irrit. 2

Wear eye protection/face

protection. IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

H335: May cause respiratory

irritation
STOT SE 3

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

GHS Pictogram:

alt text

Toxicological and Ecotoxicological Data
Comprehensive toxicological and ecotoxicological data for Benzyl-PEG2-CH2COOH are not

publicly available.

Data Point Value

LD50 Not available

LC50 Not available

Ecotoxicity Not available
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Given the lack of data, this compound should be handled as a potentially hazardous

substance, and exposure should be minimized.

Experimental Protocols: Safe Handling and Storage
The following protocols are based on best practices for handling PEGylated carboxylic acids in

a research laboratory.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile). Gloves should be changed

immediately if contaminated.

Body Protection: A laboratory coat is mandatory. For larger quantities, a chemical-resistant

apron may be necessary.

General Handling Procedures
Ventilation: All work with Benzyl-PEG2-CH2COOH, especially when handling the neat liquid

or preparing solutions, should be conducted in a certified chemical fume hood to minimize

inhalation exposure.

Weighing: As a liquid, direct weighing can be performed in a fume hood.

Solution Preparation: Prepare stock solutions using a water-miscible organic solvent such as

dimethylsulfoxide (DMSO) or dimethylformamide (DMF).

Inert Atmosphere: For long-term storage of stock solutions, it is advisable to cap the vial with

a septum and use a syringe for removal to minimize exposure to air and moisture.

Storage
Short-term: Store at 2-8°C in a tightly sealed container.

Long-term (as powder, if applicable): Store desiccated at -20°C.
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Incompatibilities: Store away from strong oxidizing agents.

Spill Management
In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, appropriately labeled container for disposal as

hazardous waste.

Ventilate the area and thoroughly clean the spill site.

Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Liquid Waste: Solutions containing Benzyl-PEG2-CH2COOH should be collected in a

dedicated, leak-proof, and clearly labeled hazardous liquid waste container.

Solid Waste: Contaminated PPE and other solid materials should be placed in a labeled,

sealable hazardous waste container.

Visualized Workflows
The following diagrams illustrate the recommended workflows for handling and disposal of

Benzyl-PEG2-CH2COOH.
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Standard Handling Workflow
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Spill Response Protocol
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First Aid Measures
The following first-aid measures are based on general procedures for handling chemicals with

similar hazard classifications.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.

Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus and full

protective gear.
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Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Material Safety Data Sheet (MSDS). The information provided is based on

available data for similar compounds and general laboratory safety practices. All users of

Benzyl-PEG2-CH2COOH are responsible for conducting their own risk assessments and

adhering to the safety protocols established by their institution.

To cite this document: BenchChem. [Navigating the Safety Profile of Benzyl-PEG2-
CH2COOH: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589345#benzyl-peg2-ch2cooh-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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